Cas no 90820-47-6 (3-oxabicyclo[3.2.1]octan-2-one, 5,8,8-trimethyl-, (±)-)

• Product Name: 3-oxabicyclo[3.2.1]octan-2-one, 5,8,8-trimethyl-, (±)-
• CAS No: 90820-47-6
• MF: C₁₀H₁₆O₂
• MW: 168.232843399048
• CID: 861212
• PubChem ID: 14449011
• Update Time: 2025-04-19

3-oxabicyclo[3.2.1]octan-2-one, 5,8,8-trimethyl-, (±)- Chemical and Physical Properties

Names and Identifiers

• 3-oxabicyclo[3.2.1]octan-2-one, 5,8,8-trimethyl-, (±)-
• 5,8,8-trimethyl-3-oxabicyclo[3.2.1]octan-2-one
• 3-Oxabicyclo[3.2.1]octan-2-one, 5,8,8-trimethyl-
• 90820-47-6
• DTXSID801238006
• DTXSID00560412
• 6988-84-7

• Inchi： 1S/C10H16O2/c1-9(2)7-4-5-10(9,3)6-12-8(7)11/h7H,4-6H2,1-3H3
• InChI Key： DBRCQDHKXZLHJE-UHFFFAOYSA-N
• SMILES： O1C(C2CCC(C)(C1)C2(C)C)=O

Computed Properties

• Exact Mass: 168.115029749g/mol
• Monoisotopic Mass: 168.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26.3Ų